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Compound of Interest

Compound Name: 5-(Hydroxymethyl)azepan-2-one
CAS No.: 38446-92-3
Cat. No.: B2615011
Get Quote
. J

Introduction & Compound Profile

Effective chemical waste management requires more than simply following a checklist; it
requires understanding the chemical nature of the waste to prevent uncontrolled reactions in
the waste stream.[1][2] 5-(Hydroxymethyl)azepan-2-one (CAS: 38446-92-3) is a
functionalized lactam derivative.[3][1] Unlike simple organic solvents, this compound
possesses a seven-membered amide ring (caprolactam core) susceptible to hydrolysis and a
primary hydroxyl group capable of oxidation or esterification.[3][1]

Improper disposal of functionalized lactams can lead to environmental leaching of nitrogenous
compounds or unexpected exothermic ring-opening reactions if mixed with strong acids or
bases in waste drums.[3][1][2] This guide outlines the rigorous disposal protocols required to
ensure safety and regulatory compliance.

Physicochemical Profile for Disposal
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Property

Data

Relevance to Disposal

Chemical Name

5-(Hydroxymethyl)azepan-2-

Distinct from parent
Caprolactam (CAS 105-60-2).

one
[31[1]
Use this specific identifier for
CAS Number 38446-92-3 _
waste manifests.[3][1]
Nitrogen-containing organic
Molecular Formula C7H13NO:2

waste.[3][1][2]

Physical State

Solid (Hygroscopic)

Requires solid waste

segregation; keep dry.[3][1][2]

High water solubility increases

Solubility Water, Polar Organic Solvents environmental mobility risk.[3]
[1][2]
Susceptible to acid/base
Reactivity Lactam ring; Primary Alcohol hydrolysis and oxidation.[3][1]

[2]

Hazard Identification & Waste Characterization[2][3]

[4][5]

Before disposal, the waste must be characterized.[1][2][4][5] While specific toxicological data

for the 5-hydroxymethyl derivative is less abundant than for the parent caprolactam, the

Precautionary Principle dictates we treat it with the same level of caution, adding the reactivity

of the hydroxyl group.[1]

» Health Hazards (Inferred from Analogs): Potential skin/eye irritant (H315, H319) and
respiratory irritant (H335).[1][2][6][7] Harmful if swallowed (H302).[1][2][6]

e Chemical Hazards:

o Hydrolysis Risk: Strong acids or bases can open the lactam ring, forming amino acids

(e.g., 6-amino-4-(hydroxymethyl)hexanoic acid).[3][1] While not explosive, this reaction

changes the pH and chemical composition of the waste container.[1][2]
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o Oxidation Risk: The hydroxymethyl group is a primary alcohol, incompatible with strong
oxidizers (e.g., Chromic acid, Permanganates).[1][2]

Pre-Disposal Segregation Strategy

The most critical step in laboratory waste management is segregation at the source.[1][2]
Mixing incompatible chemical families is the leading cause of waste container incidents.[1][2]

Segregation Logic Diagram
The following decision tree illustrates the critical decision points for segregating 5-
(Hydroxymethyl)azepan-2-one from other waste streams.
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Waste Generation:
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Figure 1: Segregation logic ensuring chemical compatibility and regulatory compliance during

waste sorting.

Detailed Disposal Procedures
Protocol A: Solid Waste Disposal (Pure Compound)
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Context: Disposal of expired reagent, synthesized powder, or contaminated solid media
(gloves/weigh boats).[1][2]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[3][1][2] Avoid
glass for solid waste to prevent breakage during compaction/transport.[1][2]

e Bagging: Place the substance in a double-lined polyethylene bag before placing it in the rigid
container. This prevents dust generation (respiratory hazard) upon reopening the drum.[1][2]

e Labeling:

o Primary Constituent: "5-(Hydroxymethyl)azepan-2-one" (Do not use abbreviations).[3][1]

[8]
o Hazard Class: "Irritant,” "Organic Solid."[1][2]

o Composition: "100%."

o Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste Disposal (Solutions)

Context: Reaction mixtures or mother liquors containing the compound.[1][2]
» Solvent Identification: Determine the primary solvent.[1][2]
o If Halogenated (DCM, CHCIs): Use the "Halogenated Organic Waste" stream.[1][2]

o If Non-Halogenated (Methanol, Ethyl Acetate, DMSO): Use the "Non-Halogenated Organic
Waste" stream.[1][2]

e pH Check: Ensure the solution is neutral (pH 6-8).

o Why? Acidic or basic conditions promote ring-opening hydrolysis of the lactam.[3][1][2] If
the waste stream contains other reactive species, the heat generated from this hydrolysis
could trigger secondary reactions.[1][2] Neutralize if necessary before adding to the
carboy.
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e Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for
vapor expansion.[1][2]

Protocol C: Empty Container Management (Rinsate)

Context: Disposal of the original vendor bottle.[1][2]

Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the
residue (e.g., Ethanol or Acetone).[1][2]

Rinsate Disposal: Pour all three rinses into the appropriate Liquid Organic Waste container.

Defacing: Cross out the label on the bottle and mark it "Empty."[1][2]

Recycling/Trash: Once triple-rinsed and dried, the bottle can typically be discarded in regular
trash or glass recycling, subject to local institutional policy.[1][2]

Emergency Procedures & Spill Response

In the event of a spill during the disposal process, immediate containment is required to
prevent environmental contamination.[1][2]

Spill Response Workflow

1. Alert & Isolate
area if dust is ai

2. Don PPE 3. Containment 4. Cleanup 5. Decontamination 6. Report
(Evacuate airborne) (Nitrile gloves, Lab coat, Safety Goggles) (Cover with absorbent pads/vermiculite) (Scoop into hazardous waste bag) (Wash surface with soap/water) (EHS/Safety Officer)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol.

Specific Cleaning Agents:

o Powder Spills: Do not dry sweep.[1][2] Use a wet wipe or damp paper towel to capture dust
without aerosolizing it.[1][2]

o Surface Decontamination: Wash the area with a mild detergent solution.[1][2] 5-
(Hydroxymethyl)azepan-2-one is water-soluble, making aqueous cleaning effective.[3][1]
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Regulatory Compliance (US/EU Context)

e US EPA (RCRA): While 5-(Hydroxymethyl)azepan-2-one is not explicitly listed on the P-list
or U-list, it must be characterized by the generator.[3][1] If the waste exhibits characteristics
of ignitability (due to solvents) or toxicity, it falls under hazardous waste regulations (40 CFR
261).[1][2][°]

o Generator Status: Treat as "Non-RCRA Regulated Hazardous Waste" (unless mixed with
RCRA solvents), but dispose of via incineration to ensure destruction of the lactam ring.[1]

[2]
e EU (EWC Codes):

o 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.[1][2]

o 18 01 06:* Chemicals consisting of or containing hazardous substances (healthcare
context).[1][2]

Final Disposal Method: High-temperature incineration is the industry standard for lactam waste
to ensure complete thermal oxidation of the nitrogenous ring, preventing leaching into
groundwater.[3][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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